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Compound of Interest

Compound Name: TD-165

Cat. No.: B8103581

This technical support center provides troubleshooting guidance and frequently asked
qguestions (FAQs) for researchers utilizing the PROTAC TD-165 in animal models. The
information is tailored to address common challenges encountered during in vivo experiments
with this and similar compounds.

Frequently Asked Questions (FAQSs)

Q1: What is TD-165 and what is its mechanism of action?

TD-165 is a Proteolysis Targeting Chimera (PROTAC). It is a bifunctional molecule designed to
induce the degradation of the Cereblon (CRBN) protein. It functions by simultaneously binding
to CRBN and an E3 ubiquitin ligase, thereby bringing the two into close proximity. This
proximity facilitates the ubiquitination of CRBN, marking it for degradation by the proteasome.
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Formulation Steps

Start: In Vivo Experiment (Dissolve TD-165 in DMSO)

(1. Formulation Preparatior) Add PEG400
(2. Animal Preparatior) (Add Saline (slowly))
G. Compound Administration)

4. Post-Administration
Monitoring

'

5. Tissue Collection

6. Endpoint Analysis
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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